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Compound of Interest

Compound Name: BRD9185

Cat. No.: B10822367 Get Quote

This document provides immediate safety, handling, and disposal information for BRD9185
(CAS: 2057420-29-6), a Dihydroorotate dehydrogenase (DHODH) inhibitor. The information is

intended for researchers, scientists, and drug development professionals. In the absence of a

specific Safety Data Sheet (SDS) for BRD9185, this guidance is based on general laboratory

safety protocols for handling potent, biologically active small molecules.

Chemical and Physical Properties
A summary of the available quantitative data for BRD9185 is presented below. It is important to

note that comprehensive toxicological and ecotoxicological data are not readily available.

Property Value Source

CAS Number 2057420-29-6 [1]

Molecular Formula C23H21F6N3O2 [2]

Molecular Weight 485.42 g/mol [2][3]

EC50 against P. falciparum 16 nM [3]

Storage Temperature (Powder) -20°C for up to 3 years [3]

Storage Temperature (In

solvent)
-80°C for up to 1 year [3]
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Hazard Identification and Precautionary Measures
While a specific hazard profile for BRD9185 is not available, as a potent enzyme inhibitor, it

should be handled with care. Assume the compound is potentially hazardous upon inhalation,

ingestion, and skin or eye contact.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[2]

Eye Protection: Safety glasses or goggles must be worn.[2]

Lab Coat: A standard laboratory coat is mandatory.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood or

glove box, a properly fitted respirator (e.g., N95 or higher) is recommended.

Standard Operating Procedure for Handling
BRD9185
1. Engineering Controls:

All work with solid BRD9185 should be conducted in a certified chemical fume hood or a

glove box to minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible.

2. First-Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10822367?utm_src=pdf-body
https://www.medchemexpress.cn/cas/2057420-29-6.html
https://www.medchemexpress.cn/cas/2057420-29-6.html
https://www.benchchem.com/product/b10822367?utm_src=pdf-body
https://www.benchchem.com/product/b10822367?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/sds/sigma/a7420
http://www.scientiasc.com.br/site-novo/pdf/MED420%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

3. Spills and Accidental Release:

For small spills, carefully absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.[2]

Avoid generating dust if the spill involves the solid form.

Clean the spill area thoroughly with an appropriate solvent (e.g., ethanol), followed by soap

and water.

For large spills, evacuate the area and contact your institution's environmental health and

safety (EHS) office.

4. Storage:

Store BRD9185 in a tightly sealed, clearly labeled container.

As a powder, store at -20°C.[3]

In solvent, store at -80°C.[3]

Store away from incompatible materials such as strong oxidizing agents.

5. Disposal:

All waste containing BRD9185, including empty containers, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[6] Do not

dispose of it down the drain or in regular trash.[7]

Experimental Workflow and Biological Pathway
The following diagrams illustrate the general workflow for handling BRD9185 in a laboratory

setting and its mechanism of action as a DHODH inhibitor.
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Caption: Experimental workflow for handling BRD9185.
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Caption: BRD9185 inhibits the DHODH enzyme in the pyrimidine synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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